Diphenyl Chlorophosphonate
Diphenyl Chlorophosphonate
Diphenyl chlorophosphate appears as a clear colorless to light yellow liquid with a pungent odor. Insoluble in water and denser than water. Hence sinks in water. Contact may severely irritate skin, eyes and mucous membranes.
Brand Name:
Vulcanchem
CAS No.:
2524-64-3
VCID:
VC0044717
InChI:
InChI=1S/C12H10ClO3P/c13-17(14,15-11-7-3-1-4-8-11)16-12-9-5-2-6-10-12/h1-10H
SMILES:
C1=CC=C(C=C1)OP(=O)(OC2=CC=CC=C2)Cl
Molecular Formula:
C12H10ClO3P
Molecular Weight:
268.63 g/mol
Diphenyl Chlorophosphonate
CAS No.: 2524-64-3
Reference Standards
VCID: VC0044717
Molecular Formula: C12H10ClO3P
Molecular Weight: 268.63 g/mol
CAS No. | 2524-64-3 |
---|---|
Product Name | Diphenyl Chlorophosphonate |
Molecular Formula | C12H10ClO3P |
Molecular Weight | 268.63 g/mol |
IUPAC Name | [chloro(phenoxy)phosphoryl]oxybenzene |
Standard InChI | InChI=1S/C12H10ClO3P/c13-17(14,15-11-7-3-1-4-8-11)16-12-9-5-2-6-10-12/h1-10H |
Standard InChIKey | BHIIGRBMZRSDRI-UHFFFAOYSA-N |
SMILES | C1=CC=C(C=C1)OP(=O)(OC2=CC=CC=C2)Cl |
Canonical SMILES | C1=CC=C(C=C1)OP(=O)(OC2=CC=CC=C2)Cl |
Physical Description | Diphenyl chlorophosphate appears as a clear colorless to light yellow liquid with a pungent odor. Insoluble in water and denser than water. Hence sinks in water. Contact may severely irritate skin, eyes and mucous membranes. Liquid |
Description | Diphenyl chlorophosphate appears as a clear colorless to light yellow liquid with a pungent odor. Insoluble in water and denser than water. Hence sinks in water. Contact may severely irritate skin, eyes and mucous membranes. |
Synonyms | Phenyl Phosphorochloridite; Chlorodiphenoxyphosphine Oxide; Chlorophosphonic Acid Diphenyl Ester; DPC; DPC (flame retardant); DPPC; Diphenoxychlorophosphine Oxide; Diphenyl Chlorophosphate; Diphenyl Phosphochloridate; Diphenyl Phosphorochlorate; Diph |
PubChem Compound | 75654 |
Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume